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Introduction and Principle
The isolation of high-purity genomic DNA is a foundational requirement for a vast range of

molecular biology applications, from PCR and qPCR to next-generation sequencing and drug

development. However, many biological samples, especially from plants, are rich in

polysaccharides and polyphenols.[1][2] These molecules frequently co-precipitate with DNA in

standard extraction protocols, leading to contaminated samples that can inhibit downstream

enzymatic reactions.[1][2][3]

Cationic detergents, most notably Cetyltrimethylammonium Bromide (CTAB), provide a robust

solution to this challenge.[3] The principle of this method hinges on selective precipitation

based on differential solubility in the presence of CTAB and varying salt concentrations.

Mechanism of Action: CTAB is a cationic detergent that can form complexes with nucleic

acids and other molecules.[4] In a high-salt buffer (typically ≥1.4 M NaCl), CTAB selectively

forms complexes with polysaccharides and denatured proteins, causing them to precipitate.

[1][5] The DNA remains soluble under these conditions.[2] After these contaminants are

removed by centrifugation, the salt concentration of the supernatant is lowered, allowing the

negatively charged DNA to form an insoluble complex with the positively charged CTAB,

which can then be precipitated.[4][6] This selective precipitation is highly effective for

purifying DNA from challenging sample types.[3]
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Applications
The CTAB-based DNA precipitation method is particularly advantageous for:

Plant Tissues: Effectively removes high levels of polysaccharides and polyphenols common

in leaves, seeds, and roots.[3][7]

Fungal and Bacterial Samples: Provides high yields of pure DNA.[3]

Environmental Samples: Useful for isolating DNA from complex matrices like soil or rumen

fluid where inhibitors are prevalent.[8][9]

Forensic Samples: Can be adapted for extracting DNA from challenging materials like hair

follicles.[10]

Key Reagents and Their Functions
A typical CTAB extraction buffer contains several key components, each with a specific role.[5]
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Component Typical Concentration Function

CTAB 2-4% (w/v)

Cationic detergent that lyses

cell membranes and

selectively precipitates

polysaccharides and proteins

at high salt concentrations.[4]

[5][10]

NaCl 1.4 M - 2.0 M

High salt concentration

maintains DNA solubility while

promoting the precipitation of

polysaccharides.[1][5]

Tris-HCl 100 mM (pH 8.0)

Acts as a buffering agent to

maintain a stable pH, which is

optimal for DNA stability.[5]

EDTA 20 mM

Chelates divalent cations like

Mg2+, which are essential

cofactors for DNases, thereby

protecting the DNA from

enzymatic degradation.[5]

PVP (Polyvinylpyrrolidone) 1-2% (w/v)

Binds to polyphenolic

compounds, preventing them

from oxidizing and damaging

the DNA.[5]

β-mercaptoethanol 0.2-0.5% (v/v)

A reducing agent added just

before use to inhibit the

oxidation of polyphenols and

denature proteins.[1][5]

Experimental Workflow and Protocols
The general workflow for DNA extraction using CTAB involves sample disruption, cell lysis,

purification, and DNA precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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